2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide

• IUPAC Name: N-(4-pentoxyphenyl)-2,4,6-tri(propan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C26H39NO3S/c1-8-9-10-15-30-23-13-11-22(12-14-23)27-31(28,29)26-24(19(4)5)16-21(18(2)3)17-25(26)20(6)7/h11-14,16-20,27H,8-10,15H2,1-7H3
• InChI Key: ZSJSASDPKMWTCA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C
• Molecular Formula: C26H39NO3S
• Molecular Weight: 445.7 g/mol

Description

2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide, commonly known as TIPPS, is a sulfonamide compound that has gained significant attention in the field of scientific research. It is a highly selective and potent inhibitor of protein kinase C (PKC), which is a family of enzymes that play a vital role in regulating various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

TIPPS binds to the regulatory domain of 2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide and prevents its activation by diacylglycerol (DAG) and calcium ions. This results in the inhibition of downstream signaling pathways that are regulated by this compound, leading to cellular effects such as apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
TIPPS has been shown to have potent anti-proliferative and pro-apoptotic effects on cancer cells. It has also been shown to inhibit platelet aggregation and smooth muscle contraction, suggesting a potential role in the treatment of cardiovascular diseases. TIPPS has been shown to modulate insulin secretion in pancreatic beta cells, indicating a potential role in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of TIPPS is its high selectivity for 2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide, which allows for the specific inhibition of this enzyme without affecting other cellular processes. TIPPS is also highly potent, with an IC50 value in the nanomolar range. However, one limitation of TIPPS is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the use of TIPPS in scientific research. One area of interest is the role of 2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide in the regulation of immune cell function, and TIPPS could be used to investigate this further. Another potential application is the use of TIPPS in combination with other anti-cancer drugs to enhance their efficacy. Additionally, the development of more soluble analogs of TIPPS could overcome some of the limitations associated with its use in lab experiments.

Synthesis Methods

TIPPS can be synthesized by reacting 4-(pentyloxy)aniline with 2,4,6-triisopropylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution, and the resulting product is purified by column chromatography using a suitable solvent system.

Scientific Research Applications

TIPPS has been extensively used as a research tool to study the role of 2,4,6-triisopropyl-N-[4-(pentyloxy)phenyl]benzenesulfonamide in various cellular processes. It has been shown to inhibit the activity of this compound in a dose-dependent manner and to induce apoptosis in cancer cells. TIPPS has also been used to investigate the role of this compound in the regulation of insulin secretion, platelet aggregation, and smooth muscle contraction.